Cas no 887568-13-0 (6-Bromo-3,4-dichloro (1H)indazole)

6-Bromo-3,4-dichloro (1H)indazole structure
887568-13-0 structure
Product Name:6-Bromo-3,4-dichloro (1H)indazole
CAS No:887568-13-0
MF:C7H3BrCl2N2
MW:265.922118425369
CID:3152756
PubChem ID:24728459
Update Time:2025-04-21

6-Bromo-3,4-dichloro (1H)indazole Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-3,4-dichloro (1H)indazole
    • 887568-13-0
    • 6-BROMO-3,4-DICHLORO-1H-INDAZOLE
    • 6-Bromo-3,4-dichloro(1h)indazole
    • DB-207535
    • DTXSID401301873
    • 6-bromo-3,4-dichloro-2H-indazole
    • Inchi: 1S/C7H3BrCl2N2/c8-3-1-4(9)6-5(2-3)11-12-7(6)10/h1-2H,(H,11,12)
    • InChI Key: LADRDRGPVSNRHI-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2=C(NN=C2C=1)Cl)Cl

Computed Properties

  • Exact Mass: 263.88567Da
  • Monoisotopic Mass: 263.88567Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 28.7Ų
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